Cas no 149365-41-3 (Acetamide,N-[4-(1-phthalazinyloxy)phenyl]-)

Acetamide,N-[4-(1-phthalazinyloxy)phenyl]- structure
149365-41-3 structure
Product name:Acetamide,N-[4-(1-phthalazinyloxy)phenyl]-
CAS No:149365-41-3
MF:C16H13N3O2
MW:279.29332
CID:169941
PubChem ID:6410690

Acetamide,N-[4-(1-phthalazinyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[4-(1-phthalazinyloxy)phenyl]-
    • N-(4-phthalazin-1-yloxyphenyl)acetamide
    • N-(4-(1-Phthalazinyloxy)phenyl)acetamide
    • Acetamide, N-(4-(1-phthalazinyloxy)phenyl)-
    • 149365-41-3
    • DTXSID50164247
    • Inchi: InChI=1S/C16H13N3O2/c1-11(20)18-13-6-8-14(9-7-13)21-16-15-5-3-2-4-12(15)10-17-19-16/h2-10H,1H3,(H,18,20)
    • InChI Key: ZGHNTWRMHCDYBV-UHFFFAOYSA-N
    • SMILES: C1(OC2C=CC(NC(=O)C)=CC=2)C2C(=CC=CC=2)C=NN=1

Computed Properties

  • Exact Mass: 279.10089
  • Monoisotopic Mass: 279.100777
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.1

Experimental Properties

  • Density: 1.307
  • Boiling Point: 583.9°C at 760 mmHg
  • Flash Point: 306.9°C
  • Refractive Index: 1.682
  • PSA: 64.11

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